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Compound of Interest

Compound Name: AD2765

Cat. No.: B605173 Get Quote

Technical Support Center: AD2765
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on preventing the degradation of AD2765 in

experimental setups.

Frequently Asked Questions (FAQs)
Q1: What is AD2765 and what is its mechanism of action?

AD2765 is a novel, potent, and selective small molecule inhibitor of the pro-inflammatory

kinase, JNK1. By blocking the JNK1 signaling pathway, AD2765 is being investigated for its

therapeutic potential in various inflammatory diseases and neurodegenerative disorders.
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Prepare 10 mM
AD2765 in DMSO

Dilute to 100 µM under
different stress conditions

0.1 M HCl, 60°C 0.1 M NaOH, 60°C 3% H₂O₂, RT, Dark pH 7.4 Buffer, Light

Incubate for 24 hours

Take aliquots at
0, 4, 8, 24 hours

Analyze by HPLC

Identify and quantify
degradants
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Degradation Observed?

Stock Solution Stored at -80°C in Aliquots?

Yes

Continue Experiment

No

Buffer pH between 6.0 and 7.5?

Yes

Prepare fresh stock solution.
Aliquot and store at -80°C.

No

Experiment Protected from Light?

Yes

Adjust buffer pH to 6.0-7.5.

No

Use amber vials or cover with foil.

No

Contact Technical Support

Yes
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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